Cas no 2228716-52-5 ({1-(4-methylpyrimidin-5-yl)methylcyclopropyl}methanol)

• Product Name: {1-(4-methylpyrimidin-5-yl)methylcyclopropyl}methanol
• CAS No: 2228716-52-5
• MF: C₁₀H₁₄N₂O
• MW: 178.230962276459
• CID: 6290746
• PubChem ID: 165696374
• Update Time: 2025-06-26

{1-(4-methylpyrimidin-5-yl)methylcyclopropyl}methanol Chemical and Physical Properties

Names and Identifiers

• {1-(4-methylpyrimidin-5-yl)methylcyclopropyl}methanol
• EN300-1756833
• {1-[(4-methylpyrimidin-5-yl)methyl]cyclopropyl}methanol
• 2228716-52-5

• Inchi： 1S/C10H14N2O/c1-8-9(5-11-7-12-8)4-10(6-13)2-3-10/h5,7,13H,2-4,6H2,1H3
• InChI Key： ZIDHYXXBHUNXGL-UHFFFAOYSA-N
• SMILES： OCC1(CC2=CN=CN=C2C)CC1

Computed Properties

• Exact Mass: 178.110613074g/mol
• Monoisotopic Mass: 178.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 46Ų

Additional information on {1-(4-methylpyrimidin-5-yl)methylcyclopropyl}methanol

Professional Introduction to Compound with CAS No. 2228716-52-5 and Product Name: {1-(4-methylpyrimidin-5-yl)methylcyclopropyl}methanol

The compound with the CAS number 2228716-52-5 and the product name {1-(4-methylpyrimidin-5-yl)methylcyclopropyl}methanol represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure incorporates a cyclopropyl group linked to a 1-(4-methylpyrimidin-5-yl)methyl moiety, which suggests a high degree of complexity and functionality that could be exploited for therapeutic purposes.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds, particularly those containing pyrimidine derivatives. Pyrimidine scaffolds are widely recognized for their biological activity and are frequently found in nucleoside analogs used to treat various diseases, including cancer and viral infections. The presence of the 4-methylpyrimidin-5-yl group in this compound hints at potential interactions with biological targets such as enzymes and receptors, which are critical for drug efficacy.

The cyclopropyl group is another key feature of this compound that merits closer examination. Cyclopropanes are known for their strained three-membered ring structure, which can enhance the metabolic stability of drug candidates. This stability is particularly important in pharmaceuticals, as it can lead to improved bioavailability and prolonged half-life. Additionally, the cyclopropyl group can influence the electronic properties of the molecule, potentially affecting its binding affinity to biological targets.

Recent studies have demonstrated that modifications of pyrimidine-based compounds can lead to the discovery of novel pharmacophores with significant therapeutic potential. For instance, researchers have explored the use of substituted pyrimidines in the development of kinase inhibitors, which are crucial for treating cancers and inflammatory diseases. The compound in question may share similarities with these known bioactive molecules, suggesting that it could be a valuable candidate for further investigation.

The synthesis of {1-(4-methylpyrimidin-5-yl)methylcyclopropyl}methanol presents unique challenges due to its complex structural features. However, advances in synthetic methodologies have made it possible to construct such molecules with increasing precision. Techniques such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry have been instrumental in developing efficient synthetic routes for complex heterocycles like this one.

From a computational chemistry perspective, understanding the electronic and steric properties of this compound is essential for predicting its biological behavior. Molecular modeling studies can provide insights into how the molecule interacts with potential targets at the atomic level. These studies can help guide medicinal chemists in optimizing the compound's structure for improved potency and selectivity.

The potential applications of this compound extend beyond traditional small-molecule drug development. It may also find utility in the field of agrochemicals or as an intermediate in the synthesis of more complex molecules. The versatility of its structural framework makes it a promising candidate for interdisciplinary research.

In conclusion, {1-(4-methylpyrimidin-5-yl)methylcyclopropyl}methanol (CAS No. 2228716-52-5) represents a fascinating example of how structural complexity can be leveraged to develop novel bioactive molecules. Its unique combination of functional groups and its potential biological activity make it an attractive candidate for further exploration in pharmaceutical research. As our understanding of molecular interactions continues to grow, compounds like this one will undoubtedly play a crucial role in shaping the future of drug discovery.